Cas no 1340035-43-9 (4-(Furan-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1340035-43-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5743132
• PubChem ID: 63939415
• Update Time: 2025-06-10

4-(Furan-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1457552
• 4-(furan-3-yl)pyrrolidine-3-carboxylic acid
• 4-(furan-3-yl)pyrrolidine-3-carboxylicacid
• AKOS013254588
• 1340035-43-9
• 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H11NO3/c11-9(12)8-4-10-3-7(8)6-1-2-13-5-6/h1-2,5,7-8,10H,3-4H2,(H,11,12)
• InChI Key： VFWGSSMYXMQCKV-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 62.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid

4-(Furan-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 1340035-43-9): An Overview

4-(Furan-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 1340035-43-9) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The molecule consists of a pyrrolidine ring fused to a furan moiety, with a carboxylic acid group attached to the pyrrolidine ring. This structure confers the compound with unique chemical and biological properties that make it an interesting candidate for further investigation.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in many biologically active compounds. It is known for its ability to form stable secondary structures and its involvement in various biological processes. The furan moiety, on the other hand, is a five-membered aromatic ring containing an oxygen atom. Furan derivatives are widely studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The presence of the carboxylic acid group in 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid adds another layer of complexity to its chemical behavior. Carboxylic acids are known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable functional groups in organic synthesis and medicinal chemistry. The combination of these structural elements in 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid suggests that it may exhibit a wide range of biological activities and potential therapeutic applications.

Recent studies have explored the potential of 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid in various biological contexts. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex physiological response that plays a crucial role in many diseases, including arthritis, asthma, and cardiovascular diseases. Studies have shown that 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a novel anti-inflammatory drug candidate.

Another area of interest is the compound's potential as an antiviral agent. Viral infections pose significant health challenges globally, and the development of new antiviral drugs remains a critical need. Research has indicated that 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid may interfere with viral replication processes, potentially inhibiting the spread of viruses such as influenza and herpes simplex virus (HSV). These findings highlight the compound's versatility and its potential to address multiple therapeutic areas.

In addition to its anti-inflammatory and antiviral properties, 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid has also been investigated for its anticancer activities. Cancer remains one of the leading causes of mortality worldwide, and the discovery of new anticancer agents is essential for improving patient outcomes. Studies have shown that 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid can induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo. These findings suggest that the compound may have significant potential as a novel anticancer agent.

The pharmacokinetic properties of 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid are also an important consideration for its potential therapeutic applications. Pharmacokinetic studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of the compound. These studies have shown that 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical development.

In conclusion, 4-(Furan-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 1340035-43-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an interesting candidate for further research in drug discovery and development. Ongoing studies are expected to provide more insights into the mechanisms underlying its biological activities and to explore its full therapeutic potential.